2-Methyl-6-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidine-1-carbonyl]pyridazin-3-one

• IUPAC Name: 2-methyl-6-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C18H22N4O3/c1-13-11-15(5-8-19-13)25-12-14-6-9-22(10-7-14)18(24)16-3-4-17(23)21(2)20-16/h3-5,8,11,14H,6-7,9-10,12H2,1-2H3
• InChI Key: NLBZTZRZRYYSOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCN(CC2)C(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a piperidine ring, and a pyridazinone ring. These functional groups suggest that the compound might have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The compound’s structure is likely to be planar due to the presence of the aromatic pyridine and pyridazinone rings. The piperidine ring could introduce some three-dimensionality to the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-rich nitrogen atoms in the pyridine and piperidine rings, which could act as nucleophiles in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar functional groups, the planarity of the molecule, and the electron-rich nature of the nitrogen atoms could influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context, such as its use in a biological or chemical system.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and reactivity. It could potentially be used in the development of new pharmaceuticals, as a building block in organic synthesis, or in materials science.